Cas no 16851-08-4 (4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)-)

4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)- structure
16851-08-4 structure
Product Name:4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)-
CAS No:16851-08-4
MF:C18H14O4S
MW:326.366364002228
CID:229257
PubChem ID:262085
Update Time:2025-04-19

4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)-
    • [3-(4-methoxyphenyl)-4-sulfanylidenechromen-7-yl] acetate
    • 3-(4-methoxyphenyl)-4-thioxo-4h-chromen-7-yl acetate
    • 7-acetoxy-3-(4-methoxy-phenyl)-chromene-4-thione
    • AC1L66PG
    • AC1Q62EH
    • AR-1E7052
    • CTK4D3015
    • HMS3079O19
    • NSC95378
    • SMR001561196
    • MLS002695289
    • CHEMBL1699857
    • 16851-08-4
    • DTXSID50294230
    • NSC-95378
    • Inchi: 1S/C18H14O4S/c1-11(19)22-14-7-8-15-17(9-14)21-10-16(18(15)23)12-3-5-13(20-2)6-4-12/h3-10H,1-2H3
    • InChI Key: YTXPADUBACXOGN-UHFFFAOYSA-N
    • SMILES: S=C1C(=COC2C=C(C=CC=21)OC(C)=O)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 326.06132
  • Monoisotopic Mass: 326.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 76.8Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 466.1°Cat760mmHg
  • Flash Point: 235.7°C
  • Refractive Index: 1.659
  • PSA: 44.76
  • LogP: 4.76320
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